Cas no 2121513-74-2 (6-Fluoro-2-hydroxy-3-methylphenylboronic acid)
6-Fluoro-2-hydroxy-3-methylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Fluoro-2-hydroxy-3-methylphenylboronic acid
- Boronic acid, B-(6-fluoro-2-hydroxy-3-methylphenyl)-
-
- MDL: MFCD22414790
- Inchi: 1S/C7H8BFO3/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3,10-12H,1H3
- InChI Key: NWMPBVGNPGAQAS-UHFFFAOYSA-N
- SMILES: FC1C=CC(C)=C(C=1B(O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- Topological Polar Surface Area: 60.7
6-Fluoro-2-hydroxy-3-methylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB515521-500 mg |
6-Fluoro-2-hydroxy-3-methylphenylboronic acid |
2121513-74-2 | 500MG |
€528.60 | 2023-04-18 | ||
| abcr | AB515521-1 g |
6-Fluoro-2-hydroxy-3-methylphenylboronic acid |
2121513-74-2 | 1g |
€719.40 | 2023-04-18 | ||
| abcr | AB515521-500mg |
6-Fluoro-2-hydroxy-3-methylphenylboronic acid; . |
2121513-74-2 | 500mg |
€570.20 | 2025-02-20 | ||
| abcr | AB515521-1g |
6-Fluoro-2-hydroxy-3-methylphenylboronic acid; . |
2121513-74-2 | 1g |
€777.00 | 2025-02-20 | ||
| Aaron | AR01K6TP-250mg |
6-Fluoro-2-hydroxy-3-methylphenylboronic acid |
2121513-74-2 | 95% | 250mg |
$571.00 | 2025-02-17 | |
| Aaron | AR01K6TP-500mg |
6-Fluoro-2-hydroxy-3-methylphenylboronic acid |
2121513-74-2 | 95% | 500mg |
$649.00 | 2025-02-17 | |
| A2B Chem LLC | BA20481-250mg |
6-Fluoro-2-hydroxy-3-methylphenylboronic acid |
2121513-74-2 | 95% | 250mg |
$320.00 | 2024-04-20 | |
| A2B Chem LLC | BA20481-500mg |
6-Fluoro-2-hydroxy-3-methylphenylboronic acid |
2121513-74-2 | 95% | 500mg |
$429.00 | 2024-04-20 | |
| A2B Chem LLC | BA20481-1g |
6-Fluoro-2-hydroxy-3-methylphenylboronic acid |
2121513-74-2 | 95% | 1g |
$574.00 | 2024-04-20 | |
| A2B Chem LLC | BA20481-5g |
6-Fluoro-2-hydroxy-3-methylphenylboronic acid |
2121513-74-2 | 95% | 5g |
$1887.00 | 2024-04-20 |
6-Fluoro-2-hydroxy-3-methylphenylboronic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 6-Fluoro-2-hydroxy-3-methylphenylboronic acid
Introduction to 6-Fluoro-2-hydroxy-3-methylphenylboronic acid (CAS No: 2121513-74-2)
6-Fluoro-2-hydroxy-3-methylphenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its Chemical Abstracts Service (CAS) number 2121513-74-2, is characterized by its unique structural and functional properties, making it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both a fluoro substituent and a boronic acid moiety imparts distinct reactivity and solubility characteristics, which are highly advantageous in medicinal chemistry applications.
The fluoro group, specifically the -CF₂H moiety, is renowned for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In recent years, the incorporation of fluorine into pharmaceutical molecules has become a cornerstone in drug design, largely due to its ability to enhance the bioavailability and selectivity of therapeutic agents. The fluoro substituent in 6-Fluoro-2-hydroxy-3-methylphenylboronic acid contributes to these desirable properties, making it a sought-after component in the development of novel drugs.
Concurrently, the hydroxy and methyl groups in the aromatic ring introduce additional layers of functionality. The hydroxyl group (-OH) can participate in hydrogen bonding interactions, which are crucial for molecular recognition and receptor binding. This feature is particularly important in the design of small-molecule inhibitors targeting enzymes or receptors involved in disease pathways. On the other hand, the methyl group (-CH₃) provides steric hindrance and can influence the overall shape and orientation of the molecule within biological targets.
The boronic acid component (B(OH)₂) is another critical feature of this compound. Boronic acids are well-known for their ability to form stable complexes with diols through reversible coordination interactions. This property has been leveraged in various applications, including enzyme inhibition and diagnostic imaging. In pharmaceutical research, boronic acids are frequently employed as key intermediates in Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex organic molecules with high precision and yield.
Recent advancements in medicinal chemistry have highlighted the importance of 6-Fluoro-2-hydroxy-3-methylphenylboronic acid as a building block for the synthesis of innovative therapeutic agents. For instance, studies have demonstrated its utility in developing kinase inhibitors, where the combination of fluorine and boronic acid functionalities enhances binding affinity to target proteins. Additionally, this compound has been explored in the creation of protease inhibitors, which are essential for treating conditions such as cancer and inflammation.
In materials science, 6-Fluoro-2-hydroxy-3-methylphenylboronic acid has found applications in the synthesis of advanced polymers and coatings. The boronic acid moiety can participate in covalent cross-linking reactions, leading to materials with enhanced durability and functionality. These properties make it particularly useful in developing smart materials that can respond to environmental stimuli or biological signals.
The synthesis of 6-Fluoro-2-hydroxy-3-methylphenylboronic acid typically involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as flow chemistry and catalytic processes, have been employed to improve efficiency and scalability. These approaches not only enhance production yields but also minimize waste generation, aligning with green chemistry principles.
The pharmacological potential of this compound has been further explored through computational modeling and high-throughput screening (HTS) campaigns. By leveraging computational tools, researchers can predict how different structural modifications will affect biological activity. This enables rapid identification of lead compounds that can be further optimized through iterative chemical synthesis.
One notable application of 6-Fluoro-2-hydroxy-3-methylphenylboronic acid is in the development of targeted therapies for neurological disorders. The ability to modulate molecular interactions with high precision makes it an attractive candidate for designing drugs that interact selectively with disease-causing proteins or receptors. Preliminary studies have shown promising results in preclinical models, suggesting its potential as a therapeutic agent.
The compound's role in diagnostic imaging has also been investigated. Boron-containing compounds are utilized in positron emission tomography (PET) scans due to their ability to be selectively accumulated in tumor tissues. By incorporating fluorine into these molecules, researchers aim to enhance their stability and bioavailability during imaging procedures.
In conclusion,6-Fluoro-2-hydroxy-3-methylphenylboronic acid (CAS No: 2121513-74-2) represents a versatile and multifunctional compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable it to participate in diverse chemical transformations while maintaining high reactivity and selectivity. As research continues to uncover new uses for this compound,6-Fluoro-2-hydroxy-3-methylphenylboronic acid is poised to play an increasingly important role in advancing scientific discovery and innovation.
2121513-74-2 (6-Fluoro-2-hydroxy-3-methylphenylboronic acid) Related Products
- 1567217-73-5((2-Fluoro-6-hydroxy-3-methylphenyl)boronic acid)
- 1803598-06-2(2-Fluoro-6-hydroxy-4-methylphenylboronic acid)
- 1451392-12-3(2-Fluoro-6-methoxy-3-methylphenylboronic acid)
- 900175-54-4((2-Fluoro-5-methoxy-4-methylphenyl)boronic Acid)
- 1451391-96-0(6-Fluoro-2-methoxy-3-methylphenylboronic acid)
- 1256345-60-4((2-fluoro-6-hydroxy-phenyl)boronic acid)
- 1451392-08-7(2-Fluoro--6-methoxy-4-methylphenylboronic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)